Quinolinium, 6,6'-(p,p'-biphenylylenebis(carbonylimino))bis(1-propyl-, ditosylate
Quinolinium, 6,6'-(p,p'-biphenylylenebis(carbonylimino))bis(1-propyl-, ditosylate
Brand Name:
Vulcanchem
CAS No.:
18355-45-8
VCID:
VC21056131
InChI:
InChI=1S/C38H34N4O2.2C7H8O3S/c1-3-21-41-23-5-7-31-25-33(17-19-35(31)41)39-37(43)29-13-9-27(10-14-29)28-11-15-30(16-12-28)38(44)40-34-18-20-36-32(26-34)8-6-24-42(36)22-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-20,23-26H,3-4,21-22H2,1-2H3;2*2-5H,1H3,(H,8,9,10)/p+2
SMILES:
CCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CCC.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O
Molecular Formula:
C52H52N4O8S2+2
Molecular Weight:
925.1 g/mol
Quinolinium, 6,6'-(p,p'-biphenylylenebis(carbonylimino))bis(1-propyl-, ditosylate
CAS No.: 18355-45-8
Cat. No.: VC21056131
Molecular Formula: C52H52N4O8S2+2
Molecular Weight: 925.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18355-45-8 |
|---|---|
| Molecular Formula | C52H52N4O8S2+2 |
| Molecular Weight | 925.1 g/mol |
| IUPAC Name | 4-methylbenzenesulfonic acid;N-(1-propylquinolin-1-ium-6-yl)-4-[4-[(1-propylquinolin-1-ium-6-yl)carbamoyl]phenyl]benzamide |
| Standard InChI | InChI=1S/C38H34N4O2.2C7H8O3S/c1-3-21-41-23-5-7-31-25-33(17-19-35(31)41)39-37(43)29-13-9-27(10-14-29)28-11-15-30(16-12-28)38(44)40-34-18-20-36-32(26-34)8-6-24-42(36)22-4-2;2*1-6-2-4-7(5-3-6)11(8,9)10/h5-20,23-26H,3-4,21-22H2,1-2H3;2*2-5H,1H3,(H,8,9,10)/p+2 |
| Standard InChI Key | KVMWJXLFAAFLSE-UHFFFAOYSA-P |
| SMILES | CCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CCC.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O |
| Canonical SMILES | CCC[N+]1=CC=CC2=C1C=CC(=C2)NC(=O)C3=CC=C(C=C3)C4=CC=C(C=C4)C(=O)NC5=CC6=C(C=C5)[N+](=CC=C6)CCC.CC1=CC=C(C=C1)S(=O)(=O)O.CC1=CC=C(C=C1)S(=O)(=O)O |
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